N-[4-(methylthio)benzyl]pyridin-2-amine

• IUPAC Name: N-[(4-methylsulfanylphenyl)methyl]pyridin-2-amine
• InChI: InChI=1S/C13H14N2S/c1-16-12-7-5-11(6-8-12)10-15-13-4-2-3-9-14-13/h2-9H,10H2,1H3,(H,14,15)
• InChI Key: PQZCQJCZFCQPBD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CNC2=CC=CC=N2
• Molecular Formula: C13H14N2S
• Molecular Weight: 230.33 g/mol
• CAS No.: 91807-93-1

Description

N-[4-(methylthio)benzyl]pyridin-2-amine is a useful research compound. Its molecular formula is C13H14N2S and its molecular weight is 230.33. The purity is usually 95%.
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Scientific Research Applications

Intramolecular Hydrogen Bonding and Tautomerism

N-[4-(methylthio)benzyl]pyridin-2-amine and related compounds have been studied for their intramolecular hydrogen bonding and tautomerism. For instance, the structure and tautomeric behavior of similar Schiff bases, such as N-(2-pyridil)-2-oxo-1-naphthylidenemethylamine, have been examined through elemental analysis, IR, 1H NMR, and UV-visible techniques. These studies reveal the equilibrium between phenol-imine and keto-amine forms in different solvents, highlighting the influence of intramolecular hydrogen bonding on the chemical properties and reactivity of these compounds (Nazır et al., 2000).

Catalysis and Synthesis

The compound has potential applications in catalysis and the synthesis of complex molecules. Research on direct copper-catalyzed amination for the synthesis of pyrido[1,2-a]benzimidazoles demonstrates the importance of specific functional groups in facilitating these reactions. These synthetic routes are crucial for developing compounds with significant medicinal and material properties (Masters et al., 2011).

Corrosion Inhibition

Compounds similar to this compound have been explored as corrosion inhibitors for mild steel in acidic environments. The efficiency of such Schiff base compounds in preventing corrosion is closely related to their molecular structure and the presence of specific functional groups. This research is vital for developing new materials with enhanced durability and resistance to degradation (Ashassi-Sorkhabi et al., 2005).

Green Chemistry

The exploration of metal-free catalytic systems for the oxidation of benzylic methylenes and primary amines underlines the environmental benefits of using compounds like this compound in green chemistry. These studies focus on developing efficient, solvent-free oxidation reactions, contributing to safer and more sustainable chemical processes (Zhang et al., 2009).

Electrochemical Applications

Research on the versatile electrochemical C-H amination via Zincke intermediates showcases the potential of using this compound and related compounds in electrochemical applications. This approach provides a new pathway for the functionalization of arenes, heteroarenes, and benzylic substrates, opening up new possibilities for the synthesis of complex organic molecules (Waldvogel & Moehle, 2015).